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Compound of Interest

Compound Name: Didodecy! disulfide

Cat. No.: B1215152

Introduction

Didodecyl disulfide (DDDS), a member of the dialkyl disulfide family, serves as an effective
extreme pressure (EP) and anti-wear (AW) additive in metalworking fluids. Its primary function
is to form a protective film on metal surfaces under high-pressure and high-temperature
conditions, thereby preventing welding, reducing wear, and extending tool life. This document
provides detailed application notes, experimental protocols, and performance data for
didodecyl disulfide in metalworking fluid formulations, intended for researchers, scientists,
and formulation chemists in the lubricant industry.

Application Notes

Didodecyl disulfide is primarily utilized in neat oil and soluble oil metalworking fluids for
moderate to heavy-duty machining operations. As a sulfur carrier, it becomes chemically active
at the tool-workpiece interface where high temperatures are generated. The disulfide bond
cleaves, and the sulfur reacts with the ferrous metal surface to form a sacrificial layer of iron
sulfide. This layer has a lower shear strength than the base metal, which prevents direct metal-
to-metal contact and reduces friction and adhesive wear.

Key Performance Attributes:

o Extreme Pressure Properties: Didodecyl disulfide provides good extreme pressure
protection, preventing the welding of metal surfaces under high loads.
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e Anti-Wear Characteristics: It forms a protective film that minimizes wear on cutting tools and
workpieces, leading to improved surface finish and dimensional accuracy.

e Corrosion Inhibition: Symmetrical dialkyl disulfides, like DDDS, are generally non-corrosive
to copper and its alloys, which is a critical attribute in multi-metal machining operations.[1]

o Thermal Stability: It exhibits good thermal stability, allowing it to be effective at the high
temperatures generated during machining.

Performance Data

Quantitative performance data for didodecyl disulfide is essential for formulating effective
metalworking fluids. The following tables summarize available data from standardized tests.

Table 1: Extreme Pressure and Anti-Wear Performance

Wear Scar o
. ] Test Weld Load . Coefficient
Additive Base Oil Diameter o
Method (kgf) of Friction
(mm)
Didodecyl ) ]
o Paraffin/Olefi Data Not Data Not
Disulfide _ ASTM D2783  160[1] _ _
n Oil Available Available
(DDDS)
Unsymmetric
al Dodecyl ) ASTM D2783
Naphthenic 1961 N (=200 9 mm?2 Data Not
Octyl , | ASTM , ,
o Base Oil kgf) (equivalent) Available
Disulfide D4172
(DDODS)

Note: Direct comparative data for wear scar and coefficient of friction for DDDS is not readily
available in the cited literature.

Table 2: Corrosion Inhibition Performance
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Additive Test Method Test Conditions Result/Rating
Didodecyl Disulfide ASTM D130 (Copper 10 wt% in Naphthenic La[1]
a
(DDDS) Strip Corrosion) Base Oil
Didodecyl Disulfide ASTM D665 (Rust _ ,
) Not Available Data Not Available
(DDDS) Prevention)

Experimental Protocols

Standardized testing is crucial for evaluating the performance of lubricant additives. Below are
detailed protocols for the key experiments cited.

ASTM D2783: Standard Test Method for Measurement of
Extreme-Pressure Properties of Lubricating Fluids
(Four-Ball Method)

Objective: This test method determines the load-carrying properties of lubricating fluids under
extreme pressure conditions. Key parameters obtained are the Weld Point and the Load-Wear
Index.

Apparatus: Four-Ball EP Test Machine.

Materials:

o Test lubricant containing didodecyl disulfide.

e Four 12.7 mm diameter steel balls (AISI E-52100 steel).

Procedure:

e Three steel balls are clamped together in a test cup.

e The test lubricant is added to the cup, completely immersing the three stationary balls.

o Afourth steel ball is placed in a chuck and brought into contact with the three stationary
balls.
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e The top ball is rotated at a speed of 1770 + 60 rpm.

o Aseries of 10-second runs are made at successively increasing loads until welding of the
four balls occurs. The load at which welding occurs is the Weld Point.

ASTM D4172: Standard Test Method for Wear Preventive
Characteristics of Lubricating Fluid (Four-Ball Method)

Objective: This test evaluates the ability of a lubricant to prevent wear under specified
conditions.

Apparatus: Four-Ball Wear Test Machine.

Materials:

» Test lubricant containing didodecyl disulfide.

e Four 12.7 mm diameter steel balls (AISI E-52100 steel).

Procedure:

Three steel balls are clamped in the test cup, and the test lubricant is added.

The fourth ball is brought into contact with the three stationary balls.

A load of 40 kgf is applied.

The top ball is rotated at 1200 rpm for 60 minutes at a temperature of 75°C.

After the test, the wear scars on the three stationary balls are measured, and the average
wear scar diameter is reported.

ASTM D130: Standard Test Method for Corrosiveness to
Copper from Petroleum Products by Copper Strip Test

Objective: This test assesses the corrosiveness of a lubricant to copper.

Apparatus:
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Test tube.

Polished copper strip (50 mm x 12.5 mm x 2 mm).

Water bath or heating block.

ASTM Copper Strip Corrosion Standard chart.

Procedure:

A polished copper strip is placed in a test tube.

o The test lubricant containing didodecyl disulfide is added to the test tube, completely
immersing the strip.

e The test tube is heated in a water bath at a specified temperature (e.g., 100°C) for a
specified time (e.g., 3 hours).

 After the test, the copper strip is removed, washed, and its appearance is compared to the
ASTM Copper Strip Corrosion Standard chart. The result is reported as a rating (e.g., 1a, 1b,
2a, etc.).

ASTM D665: Standard Test Method for Rust-Preventing
Characteristics of Inhibited Mineral Oil in the Presence
of Water

Objective: This test evaluates the ability of an oil to prevent the rusting of ferrous parts in the
presence of water.

Apparatus:
 QOil bath.
» Beaker.
 Stirring apparatus.

e Polished steel test rod.
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Procedure:

300 ml of the test oil containing didodecyl disulfide is mixed with 30 ml of distilled water or
synthetic seawater in a beaker.

e Apolished steel test rod is completely immersed in the mixture.
e The mixture is stirred at a temperature of 60°C for 24 hours.

» After the test, the steel rod is inspected for any signs of rust. The result is typically reported
as "Pass" or "Fail".

Visualizations

The following diagrams illustrate key concepts related to the application of didodecyl disulfide
in metalworking fluids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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